Cas no 37673-29-3 (L-Proline, 5-oxo-,1-methylpentadecyl ester)

• Product Name: L-Proline, 5-oxo-,1-methylpentadecyl ester
• CAS No: 37673-29-3
• MF: C₂₁H₃₉NO₃
• MW: 353.539266824722
• CID: 305448
• PubChem ID: 56842364
• Update Time: 2025-04-19

L-Proline, 5-oxo-,1-methylpentadecyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-,1-methylpentadecyl ester
• hexadecan-2-yl (2S)-5-oxopyrrolidine-2-carboxylate
• 1-methylpentadecyl (2S)-5-oxopyrrolidine-2-carboxylate
• 1-Methylpentadecyl 5-oxo-L-prolinate
• 37673-29-3
• DTXSID70191095
• NS00030246
• EINECS 253-597-7

• Inchi： 1S/C21H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)25-21(24)19-16-17-20(23)22-19/h18-19H,3-17H2,1-2H3,(H,22,23)/t18?,19-/m0/s1
• InChI Key： XPTUNYJQBDNKTK-GGYWPGCISA-N
• SMILES： O(C([C@@H]1CCC(N1)=O)=O)C(C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 353.29317
• Monoisotopic Mass: 353.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4